Cas no 1353989-00-0 ([2-(Isopropyl-methyl-amino)-cyclohexylamino]-acetic acid)

• Product Name: [2-(Isopropyl-methyl-amino)-cyclohexylamino]-acetic acid
• CAS No: 1353989-00-0
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 2160459
• Update Time: 2025-05-24

[2-(Isopropyl-methyl-amino)-cyclohexylamino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [2-(Isopropyl-methyl-amino)-cyclohexylamino]-acetic acid
• 2-((2-(Isopropyl(methyl)amino)cyclohexyl)amino)acetic acid
• AM95016
• [2-(Isopropylmethylamino)cyclohexylamino]acetic acid

• Inchi： 1S/C12H24N2O2/c1-9(2)14(3)11-7-5-4-6-10(11)13-8-12(15)16/h9-11,13H,4-8H2,1-3H3,(H,15,16)
• InChI Key： BGVCLLPQIGTKJH-UHFFFAOYSA-N
• SMILES： OC(CNC1CCCCC1N(C)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 231
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [2-(Isopropyl-methyl-amino)-cyclohexylamino]-acetic acid

Comprehensive Analysis of [2-(Isopropyl-methyl-amino)-cyclohexylamino]-acetic acid (CAS No. 1353989-00-0)

In the realm of specialty chemicals, [2-(Isopropyl-methyl-amino)-cyclohexylamino]-acetic acid (CAS No. 1353989-00-0) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its cyclohexylamino backbone and acetic acid moiety, is increasingly studied for its potential in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are particularly interested in its synthetic pathways, physicochemical properties, and bioactivity profiles, making it a subject of frequent queries in scientific databases and AI-driven search platforms.

The nomenclature of this compound reflects its intricate architecture: the isopropyl-methyl-amino group and cyclohexylamino segment contribute to its stereochemical complexity, while the acetic acid functional group enhances its solubility and reactivity. Such features align with current trends in green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives to traditional reagents. Notably, the CAS No. 1353989-00-0 is often cross-referenced in studies exploring chiral auxiliaries and ligand design, addressing growing demand for enantioselective catalysts.

From a pharmacological perspective, derivatives of [2-(Isopropyl-methyl-amino)-cyclohexylamino]-acetic acid have shown promise in modulating enzyme inhibition and receptor binding, sparking interest in drug discovery forums. Recent publications highlight its role in optimizing bioavailability and metabolic stability—key concerns for modern therapeutics. Concurrently, agrochemical researchers investigate its potential as a plant growth regulator or pesticide intermediate, capitalizing on its structural adaptability.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 1353989-00-0, ensuring compliance with stringent quality control standards. The compound’s stability under varying pH and thermal resistance are frequently examined, reflecting industry priorities for robust formulations. These attributes resonate with SEO-driven queries like "synthesis optimization of cyclohexylamino derivatives" or "applications of chiral acetic acid compounds", which dominate academic and commercial search trends.

In material science, the compound’s chelating properties and surface activity open avenues for nanomaterial functionalization and polymer modification. This interdisciplinary relevance positions it as a hotspot in convergence research, bridging gaps between chemistry and engineering. Moreover, its low toxicity profile (as per available data) aligns with global shifts toward safer chemical alternatives, a topic amplified by regulatory discussions and public awareness campaigns.

To conclude, [2-(Isopropyl-methyl-amino)-cyclohexylamino]-acetic acid exemplifies how tailored molecular design can address diverse industrial challenges. Its CAS No. 1353989-00-0 serves as a pivotal identifier for researchers navigating structure-activity relationships or process scalability. As innovation accelerates, this compound will likely remain at the forefront of discussions linking chemical synthesis, application development, and sustainability goals—answering the pressing questions of today’s scientific community.